4-Methyl-7-(phenoxymethyl)-7,8-dihydropurino[8,7-b][1,3]oxazole-1,3-dione

• IUPAC Name: 4-methyl-7-(phenoxymethyl)-7,8-dihydropurino[8,7-b][1,3]oxazole-1,3-dione
• InChI: InChI=1S/C15H14N4O4/c1-18-12-11(13(20)17-14(18)21)19-7-10(23-15(19)16-12)8-22-9-5-3-2-4-6-9/h2-6,10H,7-8H2,1H3,(H,17,20,21)
• InChI Key: CRWWYTQKUZLGEB-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=O)NC1=O)N3CC(OC3=N2)COC4=CC=CC=C4
• Molecular Formula: C15H14N4O4
• Molecular Weight: 314.30 g/mol
• CAS No.: 301353-87-7

Description

4-Methyl-7-(phenoxymethyl)-7,8-dihydropurino[8,7-b][1,3]oxazole-1,3-dione, also known as MPEP, is a selective antagonist of the metabotropic glutamate receptor subtype 5 (mGluR5). It is a potent and highly specific tool compound that has been extensively used in scientific research to investigate the role of mGluR5 in various physiological and pathological processes.

Scientific Research Applications

Synthetic Methods and Chemical Reactions

Research on compounds with similar structural motifs to 4-Methyl-7-(phenoxymethyl)-7,8-dihydropurino[8,7-b][1,3]oxazole-1,3-dione often explores their synthesis and the chemical reactions they undergo. For instance, the ene reaction of arylmethylenedihydropyrazoles with 4-phenyl-3H-1,2,4-triazole-3,5(4H)-dione has been studied, showing the formation of monoene and polyaddition products, with their structures confirmed via spectroscopic methods and X-ray diffraction analysis (Klimova et al., 2002). This research highlights the synthetic versatility of heterocyclic compounds and their potential applications in creating novel chemical entities.

Structural and Spectroscopic Studies

The structural and spectroscopic characterization of compounds is crucial for understanding their chemical properties and potential applications. A study on the synthesis, crystal structure, and IR spectrum of 2-(4-Methyl-2-phenyl-4,5-dihydro-oxazol-4-ylmethyl)-isoindole-1,3-dione demonstrates the use of single-crystal X-ray diffraction and infrared spectroscopy to elucidate the compound's structure (Anouar et al., 2019). Such detailed structural analyses are essential for the development of compounds with specific desired properties, including pharmaceuticals and materials.

Potential Applications in Material Science and Biology

Although the direct applications of this compound in scientific research are not specified in the articles found, compounds with related structures have been explored for their potential applications in material science and biology. For example, studies on the synthesis and characterisation of [2‐(2′-anilinyl)‐2‐oxazolines] and related compounds could provide insights into the development of new materials with specific optical or electronic properties (Button & Gossage, 2003). Additionally, research on the synthesis and anti-protozoal activity of novel dihydropyrrolo[3,4-d][1,2,3]triazoles highlights the biological relevance of heterocyclic compounds and their potential as therapeutic agents (Dürüst et al., 2012).

Mechanism of Action

Target of action

The compound “4-Methyl-7-(phenoxymethyl)-7,8-dihydropurino[8,7-b][1,3]oxazole-1,3-dione” belongs to the class of oxazole derivatives . Oxazole derivatives have been found to interact with a wide range of biological targets, including various enzymes and receptors .

Mode of action

The interaction of oxazole derivatives with their targets can lead to a variety of effects, depending on the specific structure of the derivative and the nature of the target .

Biochemical pathways

Oxazole derivatives can affect multiple biochemical pathways. The specific pathways affected would depend on the targets of the specific derivative .

Pharmacokinetics

The ADME (Absorption, Distribution, Metabolism, and Excretion) properties of oxazole derivatives can vary widely. Factors such as the compound’s structure, formulation, route of administration, and the individual’s physiological condition can all influence these properties .

Result of action

The molecular and cellular effects of oxazole derivatives can include changes in enzyme activity, receptor signaling, and cellular metabolism .

Action environment

Environmental factors such as pH, temperature, and the presence of other molecules can influence the action, efficacy, and stability of oxazole derivatives .

Future Directions

Research into oxazole derivatives is ongoing, with many researchers around the globe synthesizing various oxazole derivatives and screening them for their various biological activities. Future directions could include the development of new synthetic methods and the exploration of new biological activities.